4-(3,4-Dichlorophenyl)butan-1-amine

• Molecular Formula: C10H13Cl2N
• Molecular Weight: 218.12 g/mol
• IUPAC Name: 4-(3,4-dichlorophenyl)butan-1-amine
• InChI: InChI=1S/C10H13Cl2N/c11-9-5-4-8(7-10(9)12)3-1-2-6-13/h4-5,7H,1-3,6,13H2
• InChI Key: DFORBMFOFAEZHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CCCCN)Cl)Cl

Description

4-(3,4-Dichlorophenyl)butan-1-amine is a halogenated arylalkylamine featuring a butan-1-amine backbone substituted with a 3,4-dichlorophenyl group.

Comparison with Similar Compounds

Structural Analogues with Sigma Receptor Affinity

Several compounds sharing the 3,4-dichlorophenyl motif exhibit activity at sigma receptors, which are implicated in neurological disorders:

Compound Name	Structure	Key Pharmacological Activity	Reference
BD 1008	N-[2-(3,4-Dichlorophenyl)ethyl]-N-methyl-2-(1-pyrrolidinyl)ethylamine	High-affinity sigma-1 receptor antagonist
BD 1047	N-[2-(3,4-Dichlorophenyl)ethyl]-N-methyl-2-(dimethylamino)ethylamine	Sigma-1 receptor ligand with anxiolytic potential
4-(3,4-Dichlorophenyl)butan-1-amine	Butan-1-amine substituted at position 4 with 3,4-dichlorophenyl	Limited direct data; structural similarity suggests potential sigma receptor interaction	—

Key Findings :

• BD 1008 and BD 1047 feature ethylamine backbones with tertiary amine modifications, enhancing their sigma receptor binding compared to the simpler primary amine structure of 4-(3,4-dichlorophenyl)butan-1-amine. This difference likely impacts receptor selectivity and pharmacokinetics .

Key Findings :

• The sertraline intermediate’s fused aromatic system is critical for SSRI activity, whereas the linear aliphatic chain of 4-(3,4-dichlorophenyl)butan-1-amine lacks the rigidity required for similar neurotransmitter transporter interactions .

Key Findings :

• The 2,4-dichloro isomer’s safety sheet highlights acute toxicity risks, emphasizing the importance of substituent positioning in hazard profiles. The 3,4-dichloro configuration may reduce direct toxicity due to steric and electronic differences .

Key Findings :

• The tetrahydro-naphthalenamine’s rigid structure enables interactions with central nervous system targets, a property absent in the flexible butan-1-amine derivative .